Cas no 332114-16-6 (2-((5-Amino-1,3,4-thiadiazol-2-yl)thio)-N-phenylacetamide)

2-((5-Amino-1,3,4-thiadiazol-2-yl)thio)-N-phenylacetamide is a heterocyclic compound featuring a 1,3,4-thiadiazole core functionalized with an amino group and a thioether-linked acetamide moiety. This structure imparts unique reactivity, making it valuable in medicinal chemistry and agrochemical research. The presence of the thiadiazole ring enhances its potential as a pharmacophore, particularly in the development of antimicrobial, antifungal, or anticancer agents. The thioether bridge and phenylacetamide group contribute to its versatility in synthetic modifications, enabling the exploration of structure-activity relationships. Its well-defined molecular architecture and stability under standard conditions facilitate its use in intermediate synthesis for targeted bioactive molecules.

2-((5-Amino-1,3,4-thiadiazol-2-yl)thio)-N-phenylacetamide structure

332114-16-6 structure

Product Name:2-((5-Amino-1,3,4-thiadiazol-2-yl)thio)-N-phenylacetamide

CAS No:332114-16-6

MF:C₁₀H₁₀N₄OS₂

MW:266.342598438263

CID:3079310

PubChem ID:698762

Update Time:2025-05-27

2-((5-Amino-1,3,4-thiadiazol-2-yl)thio)-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

- 2-((5-Amino-1,3,4-thiadiazol-2-yl)thio)-N-phenylacetamide
- DTXSID901329200
- Oprea1_491533
- HMS2793J09
- NCGC00099707-01
- 2-(2-amino-1,3,4-thiadi azole-5-thio)-N-phenyle thyl amide
- MLS000769214
- 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-phenyl-acetamide
- HMS1799E14
- SMR000433948
- 2-(5-Amino-[1,3,4]thiadiazol-2-ylsulfanyl)-N-phenyl-acetamide
- WAY-299490
- SCHEMBL13335420
- STK803029
- CHEMBL1569875
- SR-01000494678-1
- 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-phenylacetamide
- AK-968/12971337
- CS-0323519
- 2-(5-amino-1,3,4-thiadiazol-2-ylthio)-N-phenylacetamide
- Oprea1_429383
- CCG-59622
- EU-0011697
- 332114-16-6
- 2-[(5-amino-1,3,4-thiadiazol-2-yl)thio]-n-phenylacetamide
- AKOS000112091
- SR-01000494678
- Inchi： 1S/C10H10N4OS2/c11-9-13-14-10(17-9)16-6-8(15)12-7-4-2-1-3-5-7/h1-5H,6H2,(H2,11,13)(H,12,15)
- InChI Key： LZIITYOJDOSNHT-UHFFFAOYSA-N
- SMILES： S(C1=NN=C(N)S1)CC(NC1C=CC=CC=1)=O

Computed Properties

Exact Mass: 266.02960330Da
Monoisotopic Mass: 266.02960330Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 261
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 134Å²

2-((5-Amino-1,3,4-thiadiazol-2-yl)thio)-N-phenylacetamide Security Information

HazardClass：IRRITANT

2-((5-Amino-1,3,4-thiadiazol-2-yl)thio)-N-phenylacetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM517468-1g	2-((5-Amino-1,3,4-thiadiazol-2-yl)thio)-N-phenylacetamide	332114-16-6	97%	1g	$***	2023-05-30
Chemenu	CM517468-5g	2-((5-Amino-1,3,4-thiadiazol-2-yl)thio)-N-phenylacetamide	332114-16-6	97%	5g	$***	2023-05-30
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1394189-1g	2-((5-Amino-1,3,4-thiadiazol-2-yl)thio)-N-phenylacetamide	332114-16-6	97%	1g	￥1881.00	2024-05-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1394189-5g	2-((5-Amino-1,3,4-thiadiazol-2-yl)thio)-N-phenylacetamide	332114-16-6	97%	5g	￥7045.00	2024-05-18